Cas no 680190-96-9 (tert-Butyl 4-ethynylbenzylcarbamate)
Tert-Butyl 4-ethynylbenzylcarbamate is a specialized organic compound featuring both a carbamate and an ethynyl functional group. Its structure, incorporating a tert-butyloxycarbonyl (Boc) protecting group and an ethynyl-substituted aromatic ring, makes it valuable in synthetic chemistry, particularly in peptide synthesis and click chemistry applications. The Boc group provides selective protection for amines, while the ethynyl moiety enables efficient alkyne-azide cycloaddition reactions. This compound is commonly used as a building block in pharmaceutical and materials science research, offering stability and versatility in multi-step synthetic pathways. Its high purity and well-defined reactivity profile ensure reliable performance in complex molecular transformations.
680190-96-9 structure
Product Name:tert-Butyl 4-ethynylbenzylcarbamate
CAS No:680190-96-9
MF:C14H17NO2
MW:231.290283918381
MDL:MFCD18207366
CID:1088612
PubChem ID:50742303
Update Time:2025-06-11
tert-Butyl 4-ethynylbenzylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 4-ethynylbenzylcarbamate
- tert-butyl N-[(4-ethynylphenyl)methyl]carbamate
- MFCD18207366
- CS-0158559
- tert-butyl (4-ethynylbenzyl)carbamate
- SCHEMBL16862899
- DTXSID70678856
- BCP31451
- tert-Butyl4-ethynylbenzylcarbamate
- AKOS004910678
- tert-Butyl [(4-ethynylphenyl)methyl]carbamate
- EN300-7058161
- BS-17394
- A905595
- Z1505716330
- D70724
- Carbamic acid, [(4-ethynylphenyl)methyl]-, 1,1-dimethylethyl ester
- 680190-96-9
- SY335635
- DB-173434
- N-Boc-1-(4-ethynylphenyl)methanamine
-
- MDL: MFCD18207366
- Inchi: 1S/C14H17NO2/c1-5-11-6-8-12(9-7-11)10-15-13(16)17-14(2,3)4/h1,6-9H,10H2,2-4H3,(H,15,16)
- InChI Key: ZUTWALFGFAKUHZ-UHFFFAOYSA-N
- SMILES: O(C(NCC1C=CC(C#C)=CC=1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 231.125928785g/mol
- Monoisotopic Mass: 231.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 38.3Ų
tert-Butyl 4-ethynylbenzylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UR275-50mg |
tert-Butyl 4-ethynylbenzylcarbamate |
680190-96-9 | 95+% | 50mg |
67.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UR275-250mg |
tert-Butyl 4-ethynylbenzylcarbamate |
680190-96-9 | 95+% | 250mg |
1897CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UR275-1g |
tert-Butyl 4-ethynylbenzylcarbamate |
680190-96-9 | 95+% | 1g |
506.0CNY | 2021-07-14 | |
| Alichem | A019140715-5g |
tert-Butyl 4-ethynylbenzylcarbamate |
680190-96-9 | 95% | 5g |
$1474.00 | 2023-09-01 | |
| Alichem | A019140715-10g |
tert-Butyl 4-ethynylbenzylcarbamate |
680190-96-9 | 95% | 10g |
$2079.68 | 2023-09-01 | |
| Alichem | A019140715-25g |
tert-Butyl 4-ethynylbenzylcarbamate |
680190-96-9 | 95% | 25g |
$4100.40 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UR275-200mg |
tert-Butyl 4-ethynylbenzylcarbamate |
680190-96-9 | 95+% | 200mg |
139.0CNY | 2021-07-14 | |
| Ambeed | A171344-100mg |
tert-Butyl 4-ethynylbenzylcarbamate |
680190-96-9 | 95% | 100mg |
$25.0 | 2025-04-17 | |
| Ambeed | A171344-250mg |
tert-Butyl 4-ethynylbenzylcarbamate |
680190-96-9 | 95% | 250mg |
$34.0 | 2025-04-17 | |
| Ambeed | A171344-1g |
tert-Butyl 4-ethynylbenzylcarbamate |
680190-96-9 | 95% | 1g |
$69.0 | 2025-04-17 |
tert-Butyl 4-ethynylbenzylcarbamate Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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